2-Methoxy-8-methylquinoline
Overview
Description
2-Methoxy-8-methylquinoline is a derivative of quinoline, an aromatic heterocyclic compound . It has a molecular weight of 173.21 .
Synthesis Analysis
The synthesis of 2-methylquinoline and its derivatives, including 2-Methoxy-8-methylquinoline, has been reported in the literature. The Doebner–von Miller reaction protocol is considered the best for the synthesis of 2-methylquinoline .Molecular Structure Analysis
The molecular structure of 2-Methoxy-8-methylquinoline is represented by the linear formula C11H11NO . The InChI code for this compound is 1S/C11H11NO/c1-8-4-3-5-9-6-7-10 (13-2)12-11 (8)9/h3-7H,1-2H3 .Physical And Chemical Properties Analysis
The physical and chemical properties of 2-Methoxy-8-methylquinoline include a density of 1.1±0.1 g/cm3, a boiling point of 286.0±20.0 °C at 760 mmHg, and a vapor pressure of 0.0±0.6 mmHg at 25°C . It has an enthalpy of vaporization of 50.4±3.0 kJ/mol and a flash point of 104.9±12.0 °C .Scientific Research Applications
Medicinal Chemistry: Anticancer and Antimicrobial Applications
2-Methoxy-8-methylquinoline is a quinoline derivative, a class of compounds known for their broad spectrum of biological activities. In medicinal chemistry, these compounds are explored for their anticancer and antimicrobial properties . The structural modification of quinoline derivatives can lead to the development of new pharmacophores with potential therapeutic applications.
Synthetic Organic Chemistry: Scaffold for Drug Discovery
Quinoline and its derivatives serve as vital scaffolds in synthetic organic chemistry, particularly in drug discovery . The versatility of the quinoline ring allows for various functionalizations, enabling the synthesis of complex molecules with desired biological activities.
Industrial Chemistry: Material Synthesis
In industrial processes, 2-Methoxy-8-methylquinoline can be utilized in the synthesis of materials such as organic light-emitting diodes (OLEDs) and transistors . Its structural properties make it suitable for use in the emission layer of OLEDs.
Environmental Science: Green Chemistry
The synthesis and application of quinoline derivatives are being steered towards greener and more sustainable chemical processes . This includes the development of eco-friendly synthesis methods that minimize the environmental impact.
Analytical Methods: Characterization Techniques
2-Methoxy-8-methylquinoline is used in analytical chemistry, particularly in 2-D NMR spectroscopy, to develop the connectivity of hydrogen atoms in quinoline rings . This aids in the structural elucidation of complex organic compounds.
Pharmacology: COX-2 Inhibition
Quinoline derivatives have been shown to possess COX-2 inhibitory properties, which are significant in the treatment of inflammation and pain . The lipophilic properties of substituents on the quinoline ring, such as the methoxy and methyl groups, can influence COX-2 inhibitory potency and selectivity.
Future Directions
Quinoline and its derivatives, including 2-Methoxy-8-methylquinoline, have versatile applications in the fields of industrial and synthetic organic chemistry. They play a major role in medicinal chemistry and drug discovery . Therefore, future research may focus on the synthesis of new quinoline derivatives and the exploration of their biological and pharmaceutical activities.
properties
IUPAC Name |
2-methoxy-8-methylquinoline |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H11NO/c1-8-4-3-5-9-6-7-10(13-2)12-11(8)9/h3-7H,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YBPVXEYERZMYNR-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C2C(=CC=C1)C=CC(=N2)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H11NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40682425 |
Source
|
| Record name | 2-Methoxy-8-methylquinoline | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40682425 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
173.21 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Methoxy-8-methylquinoline | |
CAS RN |
885687-65-0 |
Source
|
| Record name | 2-Methoxy-8-methylquinoline | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40682425 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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